Tert-butyl N-amino-N-(cyclopropylmethyl)carbamate;hydrochloride

• IUPAC Name: tert-butyl N-amino-N-(cyclopropylmethyl)carbamate;hydrochloride
• InChI: InChI=1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11(10)6-7-4-5-7;/h7H,4-6,10H2,1-3H3;1H
• InChI Key: ZHKMFZWGIHCGQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1CC1)N.Cl
• Molecular Formula: C9H19ClN2O2
• Molecular Weight: 222.71 g/mol
• CAS No.: 2551120-27-3

Description

Tert-butyl N-amino-N-(cyclopropylmethyl)carbamate;hydrochloride is a useful research compound. Its molecular formula is C9H19ClN2O2 and its molecular weight is 222.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Spirocyclopropanated Analogues of Pesticides

tert-Butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate is a precursor in the synthesis of spirocyclopropanated analogues of the insecticides Thiacloprid and Imidacloprid. These analogues were prepared through a key step involving cocyclization, demonstrating the compound's role in generating novel insecticidal compounds with potentially enhanced activities or properties (Brackmann et al., 2005).

Intermediate for Enantioselective Synthesis

The title compound serves as a crucial intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, showcasing its importance in the synthesis of nucleotide analogues with potential applications in medicinal chemistry and drug development (Ober et al., 2004).

CO2 Fixation to Form Cyclic Carbamates

A novel application involves the cyclizative atmospheric CO2 fixation by unsaturated amines to form cyclic carbamates, utilizing tert-butyl hypoiodite. This process highlights the compound's role in carbon capture and utilization strategies, converting CO2 into valuable cyclic carbamate compounds (Takeda et al., 2012).

Photoredox-Catalyzed Amination

The compound has been used in photoredox-catalyzed amination reactions, establishing a new pathway for assembling a range of 3-aminochromones under mild conditions. This application demonstrates its utility in photocatalyzed reactions, enabling the synthesis of diverse amino-substituted chromones with potential applications in medicinal chemistry (Wang et al., 2022).

Stereoselective Synthesis of Stereoisomers

An efficient stereoselective route utilizing the compound for the preparation of stereoisomers of tert-butyl ((1R, 2S, 5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate has been developed. This process is significant for the synthesis of factor Xa inhibitors, highlighting its role in the development of anticoagulant drugs (Wang et al., 2017).